molecular formula C19H18BrClN4OS B297198 N-(3-bromo-4-chlorophenyl)-2-{[4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

N-(3-bromo-4-chlorophenyl)-2-{[4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Cat. No.: B297198
M. Wt: 465.8 g/mol
InChI Key: NDONVFMGEKGHQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-bromo-4-chlorophenyl)-2-{[4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as BCT, is a chemical compound that has been studied for its potential use in scientific research. BCT is a member of the triazole family of compounds, which have been shown to have a range of biological activities.

Mechanism of Action

The mechanism of action of N-(3-bromo-4-chlorophenyl)-2-{[4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood, but it is thought to involve the inhibition of enzymes involved in cell division and growth. This compound has been shown to inhibit the activity of tubulin, a protein involved in cell division, and to induce cell cycle arrest in cancer cells. This compound has also been shown to inhibit the activity of fungal enzymes involved in cell wall synthesis.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, induces cell cycle arrest, and promotes apoptosis. This compound has also been shown to inhibit the growth of fungal cells and to disrupt fungal cell wall synthesis. In vivo studies have shown that this compound inhibits tumor growth and reduces the size of tumors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromo-4-chlorophenyl)-2-{[4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its high purity and stability. This compound has been synthesized to produce a high yield of pure product, making it suitable for use in experiments that require precise measurements of chemical compounds. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on cancer cells, but it may also have toxic effects on healthy cells.

Future Directions

There are several future directions for research on N-(3-bromo-4-chlorophenyl)-2-{[4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of research is the development of new synthetic methods for this compound that are more efficient and produce higher yields of pure product. Another area of research is the investigation of the mechanism of action of this compound, to better understand how it inhibits cell growth and division. Additionally, research could focus on the development of new formulations of this compound that are more effective in treating cancer and fungal infections, and that have fewer side effects. Finally, research could explore the potential use of this compound in combination with other drugs, to enhance its therapeutic effects.

Synthesis Methods

The synthesis of N-(3-bromo-4-chlorophenyl)-2-{[4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves a multi-step process that begins with the reaction of 3-bromo-4-chloroaniline with ethyl 4-methylphenylglyoxalate to form an intermediate compound. This intermediate is then reacted with thiosemicarbazide to yield the final product, this compound. The synthesis of this compound has been optimized to produce a high yield of pure product.

Scientific Research Applications

N-(3-bromo-4-chlorophenyl)-2-{[4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied for its potential use in scientific research, particularly in the field of cancer research. This compound has been shown to have anti-cancer properties, inhibiting the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential use in the treatment of fungal infections, as it has been shown to have antifungal properties.

Properties

Molecular Formula

C19H18BrClN4OS

Molecular Weight

465.8 g/mol

IUPAC Name

N-(3-bromo-4-chlorophenyl)-2-[[4-ethyl-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

InChI

InChI=1S/C19H18BrClN4OS/c1-3-25-18(13-6-4-12(2)5-7-13)23-24-19(25)27-11-17(26)22-14-8-9-16(21)15(20)10-14/h4-10H,3,11H2,1-2H3,(H,22,26)

InChI Key

NDONVFMGEKGHQQ-UHFFFAOYSA-N

SMILES

CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)Cl)Br)C3=CC=C(C=C3)C

Canonical SMILES

CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)Cl)Br)C3=CC=C(C=C3)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.